Cas no 1160246-31-0 (ethyl 2-5-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetate)

Ethyl 2-(5-methyl-7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-yl)acetate is a fluorinated heterocyclic compound featuring a 1,2,4-triazolo[1,5-a]pyrimidine core. Its structure incorporates a trifluoromethyl group, enhancing lipophilicity and metabolic stability, while the ethyl acetate moiety improves solubility for synthetic applications. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate for derivatization. The trifluoromethyl group contributes to increased binding affinity and bioavailability, making it valuable in the development of biologically active molecules. Its well-defined synthetic route ensures reproducibility, and its stability under standard conditions facilitates handling and storage.

ethyl 2-5-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetate structure

1160246-31-0 structure

Product Name:ethyl 2-5-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetate

CAS No:1160246-31-0

MF:C₁₁H₁₁F₃N₄O₂

MW:288.225852251053

MDL:MFCD12405249

CID:3159724

PubChem ID:45602107

Update Time:2025-06-07

ethyl 2-5-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

- ethyl [5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ace tate
- ethyl 2-5-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetate
- ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate
- EN300-232163
- ethyl [5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate
- 1160246-31-0
- Ethyl2-(5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetate
- STK510290
- AKOS005169165
- CS-0299102
- Ethyl 2-(5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetate
- MDL： MFCD12405249
- Inchi： 1S/C11H11F3N4O2/c1-3-20-9(19)5-8-16-10-15-6(2)4-7(11(12,13)14)18(10)17-8/h4H,3,5H2,1-2H3
- InChI Key： PMYGCKWCCUKUBP-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C)=NC2=NC(CC(=O)OCC)=NN12)(F)F

Computed Properties

Exact Mass: 288.08341009Da
Monoisotopic Mass: 288.08341009Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 69.4Å²

ethyl 2-5-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-232163-0.05g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	0.05g	$162.0	2024-06-20
Enamine	EN300-232163-0.1g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	0.1g	$241.0	2024-06-20
Enamine	EN300-232163-0.25g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	0.25g	$347.0	2024-06-20
Enamine	EN300-232163-0.5g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	0.5g	$546.0	2024-06-20
Enamine	EN300-232163-1.0g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	1.0g	$699.0	2024-06-20
Enamine	EN300-232163-2.5g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	2.5g	$1370.0	2024-06-20
Enamine	EN300-232163-5.0g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	5.0g	$2028.0	2024-06-20
Enamine	EN300-232163-10.0g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	10.0g	$3007.0	2024-06-20
Enamine	EN300-232163-1g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	1g	$699.0	2023-11-13
Enamine	EN300-232163-5g	ethyl 2-[5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetate	1160246-31-0	95%	5g	$2028.0	2023-11-13